Cas no 815575-39-4 (1,2-Benzenediol, 3-bromo-4-methyl- (9CI))
815575-39-4 structure
Product Name:1,2-Benzenediol, 3-bromo-4-methyl- (9CI)
CAS No:815575-39-4
MF:C7H7BrO2
MW:203.033281564713
CID:715426
Update Time:2024-02-04
1,2-Benzenediol, 3-bromo-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 3-bromo-4-methyl- (9CI)
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- Inchi: 1S/C7H7BrO2/c1-4-2-3-5(9)7(10)6(4)8/h2-3,9-10H,1H3
- InChI Key: NZTXOJBOQRRLHT-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C)C(Br)=C1O
Computed Properties
- Exact Mass: 201.963
- Monoisotopic Mass: 201.963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
1,2-Benzenediol, 3-bromo-4-methyl- (9CI) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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